Cas no 92472-61-2 (1H-Indeno[5,4-f]quinoline-7-aceticacid, hexadecahydro-a,1,4a,6a-tetramethyl-2-oxo-, (aS,4aR,4bS,6aS,7R,9aS,9bS,11aR)-)
92472-61-2 structure
Product Name:1H-Indeno[5,4-f]quinoline-7-aceticacid, hexadecahydro-a,1,4a,6a-tetramethyl-2-oxo-, (aS,4aR,4bS,6aS,7R,9aS,9bS,11aR)-
CAS No:92472-61-2
MF:C22H35NO3
MW:361.518206834793
CID:806035
PubChem ID:146361
Update Time:2025-04-19
1H-Indeno[5,4-f]quinoline-7-aceticacid, hexadecahydro-a,1,4a,6a-tetramethyl-2-oxo-, (aS,4aR,4bS,6aS,7R,9aS,9bS,11aR)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indeno[5,4-f]quinoline-7-aceticacid, hexadecahydro-a,1,4a,6a-tetramethyl-2-oxo-, (aS,4aR,4bS,6aS,7R,9aS,9bS,11aR)-
- 4-methyl-4-aza-3-oxopregnan-20-carboxylate
- DTXSID10919154
- (2S)-2-[(1R,3aS,3bS,5aR,9aR,9bS,11aS)-6,9a,11a-trimethyl-7-oxo-2,3,3a,3b,4,5,5a,8,9,9b,10,11-dodecahydro-1H-indeno[5,4-f]quinolin-1-yl]propanoic acid
- 4-Methyl-4-aza-3-oxopregnane-20-carboxylate
- SCHEMBL1553539
- 4-Azapregnane-20-carboxylic acid, 4-methyl-3-oxo-, (5alpha,20S)-
- 2-(1,4a,6a-Trimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinolin-7-yl)propanoic acid
- 92472-61-2
- 4-Mapc
- 4-Methyl-4-aza-3-oxo-5alpha-pregnan-20-carboxylate
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- Inchi: 1S/C22H35NO3/c1-13(20(25)26)15-6-7-16-14-5-8-18-22(3,12-10-19(24)23(18)4)17(14)9-11-21(15,16)2/h13-18H,5-12H2,1-4H3,(H,25,26)/t13-,14-,15+,16-,17-,18+,21+,22+/m0/s1
- InChI Key: SXZYCRORGALMIH-VNKQRKCFSA-N
- SMILES: O=C1CC[C@@]2(C)[C@@H](CC[C@@H]3[C@@H]2CC[C@]2(C)[C@@H]([C@@H](C(=O)O)C)CC[C@H]23)N1C
Computed Properties
- Exact Mass: 361.262
- Monoisotopic Mass: 361.262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.1
- Boiling Point: 518.9°Cat760mmHg
- Flash Point: 267.6°C
- Refractive Index: 1.527
1H-Indeno[5,4-f]quinoline-7-aceticacid, hexadecahydro-a,1,4a,6a-tetramethyl-2-oxo-, (aS,4aR,4bS,6aS,7R,9aS,9bS,11aR)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
92472-61-2 (1H-Indeno[5,4-f]quinoline-7-aceticacid, hexadecahydro-a,1,4a,6a-tetramethyl-2-oxo-, (aS,4aR,4bS,6aS,7R,9aS,9bS,11aR)-) Related Products
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